Cas no 1823319-52-3 (Ethyl 3-methylazepane-3-carboxylate hydrochloride)

• Product Name: Ethyl 3-methylazepane-3-carboxylate hydrochloride
• CAS No: 1823319-52-3
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 4918490
• Update Time: 2025-06-11

Ethyl 3-methylazepane-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methylazepane-3-carboxylate hydrochloride
• Ethyl 3-methylazepane-3-carboxylate HCl

• Inchi： 1S/C10H19NO2.ClH/c1-3-13-9(12)10(2)6-4-5-7-11-8-10;/h11H,3-8H2,1-2H3;1H
• InChI Key： VYOWUNNMGIBXJJ-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1(C)CNCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 38.3

Additional information on Ethyl 3-methylazepane-3-carboxylate hydrochloride

Research Brief on Ethyl 3-methylazepane-3-carboxylate hydrochloride (CAS: 1823319-52-3): Recent Advances and Applications

Ethyl 3-methylazepane-3-carboxylate hydrochloride (CAS: 1823319-52-3) is a chemically modified azepane derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique seven-membered ring structure and ester functionality, has been explored for its potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its relevance in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and antimicrobial therapies.

The synthesis of Ethyl 3-methylazepane-3-carboxylate hydrochloride typically involves the cyclization of appropriately substituted precursors, followed by esterification and salt formation. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, making it more accessible for large-scale applications. The study emphasized the compound's role as a key intermediate in the synthesis of sigma-1 receptor ligands, which are being investigated for their neuroprotective effects in conditions such as Alzheimer's disease and ischemic stroke.

In addition to its synthetic utility, Ethyl 3-methylazepane-3-carboxylate hydrochloride has been evaluated for its intrinsic pharmacological properties. Preliminary in vitro studies suggest that the compound exhibits moderate affinity for certain neurotransmitter receptors, including the serotonin and dopamine receptors. These findings, reported in a recent Bioorganic & Medicinal Chemistry Letters article, indicate potential applications in the development of psychotropic drugs. However, further in vivo studies are required to fully elucidate its therapeutic potential and safety profile.

Another emerging area of research involves the use of Ethyl 3-methylazepane-3-carboxylate hydrochloride in the design of antimicrobial agents. A 2024 study published in European Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics. This discovery opens new avenues for addressing the global challenge of antimicrobial resistance.

Despite these advancements, challenges remain in the practical application of Ethyl 3-methylazepane-3-carboxylate hydrochloride. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinically viable therapeutics.

In conclusion, Ethyl 3-methylazepane-3-carboxylate hydrochloride (CAS: 1823319-52-3) represents a promising scaffold in medicinal chemistry with diverse applications. Its role as a synthetic intermediate and its emerging pharmacological properties underscore its potential in drug discovery. Continued research efforts are expected to uncover additional therapeutic opportunities and refine its utility in addressing unmet medical needs.